Cas no 89579-53-3 (Pentadecanoic acid, 3-butyl-2-cyano-3-hexyl-, ethyl ester)

• Product Name: Pentadecanoic acid, 3-butyl-2-cyano-3-hexyl-, ethyl ester
• CAS No: 89579-53-3
• MF: C₂₈H₅₃NO₂
• MW: 435.725929021835
• CID: 595755
• PubChem ID: 71325056
• Update Time: 2025-04-19

Pentadecanoic acid, 3-butyl-2-cyano-3-hexyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 3-butyl-2-cyano-3-hexyl-, ethyl ester
• ethyl 3-butyl-2-cyano-3-hexylpentadecanoate
• DTXSID00754455
• 89579-53-3

• Inchi： 1S/C28H53NO2/c1-5-9-12-14-15-16-17-18-19-21-24-28(22-11-7-3,23-20-13-10-6-2)26(25-29)27(30)31-8-4/h26H,5-24H2,1-4H3
• InChI Key： VFRUWNVPQURJNS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(CCCC)(CCCCCC)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 435.40762993g/mol
• Monoisotopic Mass: 435.40762993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 50.1Ų